Cas no 127478-29-9 ([1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid)

• Product Name: [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid
• CAS No: 127478-29-9
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 4566354
• Update Time: 2025-06-09

[1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazole[4,3-b]pyridazine-7-carboxylic acid
• [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid

• Inchi： 1S/C6H4N4O2/c11-6(12)4-1-5-9-7-3-10(5)8-2-4/h1-3H,(H,11,12)
• InChI Key： NAROYRGDNAHKTE-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=CC(C(O)=O)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid

Introduction to [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic Acid (CAS No. 127478-29-9)

[1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 127478-29-9, belongs to the triazolopyridazine class of molecules, which are known for their diverse biological activities. The presence of multiple nitrogen atoms in its structure contributes to its potential as a pharmacophore in drug discovery and development.

The molecular framework of [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid consists of a fused ring system comprising a triazole ring and a pyridazine ring, connected through a pyridine moiety. This structural configuration imparts a high degree of versatility, enabling the compound to interact with various biological targets. The carboxylic acid group at the 7-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds in modulating biological pathways. [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. Its ability to engage with multiple targets makes it an attractive candidate for the development of novel therapeutic agents.

In vitro studies have demonstrated that [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid exhibits promising activity against certain bacterial and viral pathogens. The compound's interaction with microbial enzymes suggests that it could disrupt essential metabolic pathways, leading to the inhibition of pathogen growth. Additionally, its structural similarity to known bioactive molecules suggests that it may have broad-spectrum antimicrobial properties.

The synthesis of [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the pyridazine moiety and the carboxylic acid group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The pharmacokinetic properties of [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid are under active investigation to assess its potential as a drug candidate. Studies have focused on its solubility, stability, and metabolic pathways to ensure that it can be effectively delivered and utilized within biological systems. The compound's carboxylic acid group may influence its solubility and interaction with biological fluids, which are critical factors in drug formulation.

One of the most intriguing aspects of [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid is its potential application in targeted therapy. Researchers are exploring its ability to selectively inhibit specific enzymes or receptors implicated in diseases such as cancer and neurodegenerative disorders. The compound's unique structural features allow it to mimic natural substrates or bind to allosteric sites on target proteins, thereby modulating their activity.

Computational modeling and molecular dynamics simulations have been instrumental in understanding the binding interactions of [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid with biological targets. These studies provide insights into the compound's binding affinity and mode of action at an atomic level. Such detailed information is crucial for optimizing drug design and improving therapeutic efficacy.

The development of novel pharmaceuticals often requires iterative testing and refinement based on preclinical data. [1,2,4]triazolo[4,3-b]pyridazine-7-carboxylic acid has been subjected to rigorous testing in cell culture models to evaluate its safety and efficacy. Preliminary results indicate that it exhibits low toxicity at therapeutic concentrations while demonstrating significant biological activity against relevant targets.

The future prospects for [1,2,4]triazolo[4,b-pyridazine-7-carboxylic acid are promising as ongoing research continues to uncover new applications for this versatile compound. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design， researchers can accelerate the development process.